Cas no 340319-15-5 (2-[(3-formyl-1H-indol-1-yl)methyl]benzonitrile)

• Product Name: 2-[(3-formyl-1H-indol-1-yl)methyl]benzonitrile
• CAS No: 340319-15-5
• MF: C₁₇H₁₂N₂O
• MW: 260.28998374939
• CID: 918697
• PubChem ID: 958618
• Update Time: 2025-11-05

2-[(3-formyl-1H-indol-1-yl)methyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(3-formyl-1H-indol-1-yl)methyl]benzonitrile
• 2-[(3-FORMYL-1H-INDOL-1-YL)METHYL]-BENZONITRILE
• 2-[(3-formylindol-1-yl)methyl]benzonitrile
• AC1LINSD
• MolPort-000-997-191
• Oprea1_526228
• STK077993
• ASISCHEM R32250
• DTXSID10359319
• AKOS000112572
• 1-(2-cyanobenzyl)-1h-indole-3-carboxaldehyde
• 340319-15-5

• Inchi： 1S/C17H12N2O/c18-9-13-5-1-2-6-14(13)10-19-11-15(12-20)16-7-3-4-8-17(16)19/h1-8,11-12H,10H2
• InChI Key： NOWKHVRSYCMZFU-UHFFFAOYSA-N
• SMILES： O=CC1=CN(CC2C=CC=CC=2C#N)C2C=CC=CC=21

Computed Properties

• Exact Mass: 260.09500
• Monoisotopic Mass: 260.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.79000
• LogP: 3.37378

Additional information on 2-[(3-formyl-1H-indol-1-yl)methyl]benzonitrile

Comprehensive Overview of 2-[(3-formyl-1H-indol-1-yl)methyl]benzonitrile (CAS No. 340319-15-5)

2-[(3-formyl-1H-indol-1-yl)methyl]benzonitrile, with the CAS number 340319-15-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining an indole core with a benzonitrile moiety, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to serve as a precursor for bioactive molecules targeting neurological and inflammatory pathways.

The growing demand for indole derivatives in medicinal chemistry has propelled the study of 2-[(3-formyl-1H-indol-1-yl)methyl]benzonitrile. Recent trends highlight its role in developing small-molecule inhibitors and fluorescence probes, aligning with the increasing focus on precision medicine and diagnostic tools. Its formyl group offers a reactive site for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This adaptability makes it a valuable asset in combinatorial chemistry and structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS 340319-15-5 is often synthesized via Pd-catalyzed cross-coupling reactions or nucleophilic substitution, methods widely discussed in organic chemistry forums. Its stability under physiological conditions has also sparked interest in its use for bioconjugation and prodrug design. These attributes address common search queries such as "indole-based drug intermediates" and "benzonitrile applications in pharmaceuticals," reflecting its relevance in current research.

Environmental and regulatory considerations are also critical when discussing 2-[(3-formyl-1H-indol-1-yl)methyl]benzonitrile. While not classified as hazardous, its handling requires standard laboratory precautions. The compound’s biodegradability and eco-toxicity profile are under investigation, responding to the rising demand for green chemistry solutions. This aligns with searches like "sustainable synthesis of indole derivatives" and "non-toxic pharmaceutical intermediates," emphasizing the industry’s shift toward environmentally friendly practices.

In summary, 2-[(3-formyl-1H-indol-1-yl)methyl]benzonitrile (CAS 340319-15-5) represents a bridge between traditional organic synthesis and cutting-edge applications. Its multifaceted utility in drug development, coupled with its structural flexibility, ensures its continued prominence in scientific literature. For researchers exploring heterocyclic compounds or targeted therapy, this compound offers a promising avenue for innovation.